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Compound of Interest

Compound Name: 4-Fluorophenyl acetate

Cat. No.: B1330353 Get Quote

This guide provides a comprehensive overview of 4-Fluorophenyl acetate, a versatile

chemical compound utilized in various scientific fields, including pharmaceutical development

and organic synthesis. For researchers, scientists, and drug development professionals, a clear

understanding of its alternative names and identifiers is crucial for accurate documentation and

literature searches.

Nomenclature and Identifiers
4-Fluorophenyl acetate is known by several synonyms and is cataloged across numerous

chemical databases. These identifiers are essential for unambiguous reference in research and

regulatory documentation.
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Identifier Type Value

IUPAC Name (4-fluorophenyl) acetate[1]

CAS Number 405-51-6[1][2][3][4][5][6]

Molecular Formula C8H7FO2[1][2][3][5][6]

Molecular Weight 154.14 g/mol [1][2][3][5][6]

PubChem CID 136253[1][2]

MDL Number MFCD00041361[1][2][3][5][6]

EINECS Number 405-051-6[5]

BRN 1864956[3][7]

ChEMBL ID CHEMBL452652[1]

DSSTox Substance ID DTXSID20193509[1]

InChI
InChI=1S/C8H7FO2/c1-6(10)11-8-4-2-7(9)3-5-

8/h2-5H,1H3[1]

InChIKey ZNOREXRHKZXVPC-UHFFFAOYSA-N[1][3]

SMILES CC(=O)OC1=CC=C(C=C1)F[1][6]

Common Synonyms
The following are commonly used synonyms for 4-Fluorophenyl acetate in scientific literature

and chemical catalogs:

Acetic acid 4-fluorophenyl ester[1][2][4][5]

1-Acetoxy-4-fluorobenzene[1][2][3][4][5]

p-Fluorophenyl acetate[1][3]

Phenol, 4-fluoro-, acetate[1][6]

4-Fluorophenol acetate[3]
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Acetic acid p-fluorophenyl ester

4-Fluorophenyl ethanoate

This variety in nomenclature underscores the importance of using standardized identifiers like

the CAS number to avoid ambiguity.

Experimental Protocols
Detailed experimental protocols involving 4-Fluorophenyl acetate are highly dependent on the

specific application (e.g., synthesis of a particular pharmaceutical intermediate, use as a

protecting group). Researchers should refer to specific publications in their field of interest for

detailed methodologies. Key considerations in handling and experimental design include its

physical properties as a colorless to almost colorless clear liquid and its boiling point of 86 °C

at 26 mmHg.[2]

Data Visualization
To illustrate the relationships between the primary name and its various identifiers, the following

diagram provides a clear classification.

Classification of 4-Fluorophenyl acetate Identifiers

Systematic & Structural Registry Numbers Database Identifiers Common Synonyms

4-Fluorophenyl acetate

(4-fluorophenyl) acetate 405-51-6 136253 Acetic acid 4-fluorophenyl ester

CC(=O)OC1=CC=C(C=C1)F

InChI=1S/C8H7FO2/...

405-051-6

1864956

MFCD00041361

CHEMBL452652

1-Acetoxy-4-fluorobenzene

p-Fluorophenyl acetate
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Click to download full resolution via product page

Caption: Hierarchical classification of identifiers for 4-Fluorophenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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